Cas no 135574-30-0 (7-allyl-8-amino-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione)

7-allyl-8-amino-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione structure
135574-30-0 structure
Product Name:7-allyl-8-amino-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
CAS No:135574-30-0
MF:C10H13N5O2
MW:235.242521047592
CID:1086776
PubChem ID:788452
Update Time:2025-04-20

7-allyl-8-amino-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 7-Allyl-8-amino-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
    • 7-ALLYL-8-AMINO-1,3-DIMETHYL-3,7-DIHYDRO-1H-PURINE-2,6-DIONE
    • 8-amino-1,3-dimethyl-7-prop-2-enylpurine-2,6-dione
    • 7-Allyl-8-amino-1,3-dimethylxanthine
    • HMS1680C15
    • DTXSID30354982
    • BAS 02080951
    • 8-amino-1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
    • STL329469
    • SR-01000361751
    • AKOS000722207
    • BS-36621
    • Z223825182
    • DB-207882
    • Oprea1_112714
    • 8-AMINO-1,3-DIMETHYL-7-(PROP-2-EN-1-YL)PURINE-2,6-DIONE
    • MFCD02984432
    • SR-01000361751-1
    • CHEMBRDG-BB 9070946
    • 135574-30-0
    • 8-amino-1,3-dimethyl-7-(prop-2-en-1-yl)-3,7-dihydro-1H-purine-2,6-dione
    • 7-allyl-8-amino-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
    • MDL： MFCD02984432
    • Inchi： 1S/C10H13N5O2/c1-4-5-15-6-7(12-9(15)11)13(2)10(17)14(3)8(6)16/h4H,1,5H2,2-3H3,(H2,11,12)
    • InChI Key： QIKXOTWWYHNILL-UHFFFAOYSA-N
    • SMILES： O=C1C2=C(N=C(N)N2CC=C)N(C)C(N1C)=O

Computed Properties

  • Exact Mass: 235.10700
  • Monoisotopic Mass: 235.10692467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 84.5Ų

Experimental Properties

  • PSA: 87.84000
  • LogP: -0.21690

7-allyl-8-amino-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-allyl-8-amino-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM247125-1g
7-Allyl-8-amino-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
 135574-30-0 95%
1g
 $327 2021-08-04
Chemenu
CM247125-5g
7-Allyl-8-amino-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
 135574-30-0 95%
5g
 $888 2021-08-04
Chemenu
CM247125-10g
7-Allyl-8-amino-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
 135574-30-0 95%
10g
 $1309 2021-08-04
TRC
A617195-10mg
7-allyl-8-amino-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
 135574-30-0
10mg
 $ 50.00 2022-06-08
TRC
A617195-50mg
7-allyl-8-amino-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
 135574-30-0
50mg
 $ 95.00 2022-06-08
TRC
A617195-100mg
7-allyl-8-amino-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
 135574-30-0
100mg
 $ 135.00 2022-06-08
Chemenu
CM247125-1g
7-Allyl-8-amino-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
 135574-30-0 95%
1g
 $*** 2023-03-31
Chemenu
CM247125-5g
7-Allyl-8-amino-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
 135574-30-0 95%
5g
 $*** 2023-03-31
Chemenu
CM247125-10g
7-Allyl-8-amino-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
 135574-30-0 95%
10g
 $*** 2023-03-31
eNovation Chemicals LLC
Y1259362-1g
7-ALLYL-8-AMINO-1,3-DIMETHYL-3,7-DIHYDRO-1H-PURINE-2,6-DIONE
 135574-30-0 95%
1g
 $500 2024-06-07

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